Cas no 1346691-22-2 (3-Chloro-5-(neopentyloxy)pyridazine)

• Product Name: 3-Chloro-5-(neopentyloxy)pyridazine
• CAS No: 1346691-22-2
• MF: C₉H₁₃ClN₂O
• MW: 200.665321111679
• CID: 1034020
• PubChem ID: 71302945
• Update Time: 2025-06-12

3-Chloro-5-(neopentyloxy)pyridazine Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-5-(neopentyloxy)pyridazine
• 3-Chloro-5-(2,2-dimethylpropoxy)pyridazine
• 1346691-22-2
• DB-240910
• DTXSID50744780

• Inchi： 1S/C9H13ClN2O/c1-9(2,3)6-13-7-4-8(10)12-11-5-7/h4-5H,6H2,1-3H3
• InChI Key： OHGUFOLHAGPBOW-UHFFFAOYSA-N
• SMILES： ClC1=CC(=CN=N1)OCC(C)(C)C

Computed Properties

• Exact Mass: 200.0716407g/mol
• Monoisotopic Mass: 200.0716407g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 35Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alkyl aryl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Alkyl aryl ethers

Additional information on 3-Chloro-5-(neopentyloxy)pyridazine

Professional Introduction to 3-Chloro-5-(neopentyloxy)pyridazine (CAS No. 1346691-22-2)

3-Chloro-5-(neopentyloxy)pyridazine (CAS No. 1346691-22-2) is a significant compound in the field of chemical and pharmaceutical research, exhibiting unique structural and functional properties that make it valuable for various applications. This compound belongs to the pyridazine class, which is known for its broad utility in medicinal chemistry due to its ability to act as a pharmacophore in drug design. The presence of both chloro and neopentyloxy substituents on the pyridazine ring imparts distinct reactivity and biological activity, making it a subject of intense interest in synthetic chemistry and drug development.

The neopentyloxy group, characterized by its branched alkyl structure, contributes to the steric hindrance and lipophilicity of the molecule. This feature is particularly advantageous in designing molecules with improved solubility and membrane permeability, which are critical factors for drug bioavailability. Additionally, the chloro substituent enhances the electrophilicity of the pyridazine ring, facilitating further functionalization through nucleophilic substitution reactions. These properties make 3-Chloro-5-(neopentyloxy)pyridazine a versatile intermediate in the synthesis of more complex pharmaceutical agents.

In recent years, there has been growing interest in exploring the potential of pyridazine derivatives as therapeutic agents. The structural motif of pyridazine has been incorporated into various drug candidates targeting different disease pathways, including cancer, inflammation, and neurological disorders. Studies have demonstrated that modifications at the 3- and 5-positions of the pyridazine ring can significantly influence the biological activity of the molecule. For instance, research has shown that introducing electron-withdrawing groups like chloro can enhance binding affinity to certain enzymes and receptors.

One of the most compelling aspects of 3-Chloro-5-(neopentyloxy)pyridazine is its role as a building block in medicinal chemistry. The compound's ability to undergo selective functionalization allows chemists to tailor its properties for specific applications. For example, it can be used to synthesize novel kinase inhibitors, which are crucial in treating cancers and inflammatory diseases. The neopentyloxy group, in particular, has been found to improve pharmacokinetic profiles by enhancing metabolic stability and reducing toxicity.

The synthesis of 3-Chloro-5-(neopentyloxy)pyridazine typically involves multi-step organic reactions, starting from commercially available precursors. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions, have been employed to achieve high yields and purity. These synthetic strategies are essential for producing sufficient quantities of the compound for both research and commercial purposes. The efficiency of these synthetic routes has been a focus of recent studies aimed at optimizing drug development processes.

The biological activity of 3-Chloro-5-(neopentyloxy)pyridazine has been extensively studied in vitro and in vivo. Preclinical trials have indicated that derivatives of this compound exhibit promising effects on various biological targets. For instance, some analogs have shown potent inhibitory activity against certain enzymes implicated in cancer progression. Additionally, their interaction with specific receptors has been explored for potential therapeutic applications in neurological disorders. These findings underscore the importance of this compound as a lead structure in drug discovery efforts.

The pharmaceutical industry continues to leverage computational chemistry tools to predict and optimize the properties of molecules like 3-Chloro-5-(neopentyloxy)pyridazine. Molecular modeling techniques have helped researchers understand how structural modifications affect biological activity, allowing for more targeted design of drug candidates. This approach has accelerated the discovery process by reducing the need for extensive experimental screening.

In conclusion, 3-Chloro-5-(neopentyloxy)pyridazine (CAS No. 1346691-22-2) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features enable diverse applications in drug development, from serving as an intermediate to acting as a lead structure for novel therapeutics. As research continues to uncover new biological targets and synthetic methodologies, compounds like this will remain at the forefront of innovation in chemical biology and medicine.